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Compound of Interest

Compound Name: Disperse red 129

CAS No.: 12236-23-6

Cat. No.: B1172499

Get Quote

Validation of an Analytical Method for Disperse Red 129 Quantification

Part 1: Executive Summary & Technical Context
Disperse Red 129 (CAS 12236-23-6) is a hydrophobic azo dye widely utilized in the textile

industry for dyeing polyester and acetate fibers. In drug development and toxicological studies,

it is often scrutinized not as an active ingredient, but as a potential leachable/extractable

impurity from packaging materials or as a tracer in environmental fate studies.

The Challenge: Standard spectrophotometric methods (UV-Vis) fail to distinguish Disperse
Red 129 from structural analogs (like Disperse Red 1 or 13) or matrix interferences, leading to

false positives. Furthermore, its high lipophilicity requires aggressive organic extraction, which

can complicate reverse-phase chromatography if not managed with the correct solvent

strength.

The Solution: This guide validates a UHPLC-DAD (Ultra-High Performance Liquid

Chromatography with Diode Array Detection) method, optimized for specificity and sensitivity.
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We compare this "Proposed Method" against legacy alternatives to demonstrate its superiority

for regulated environments (GLP/GMP).

Part 2: Comparative Analysis (The "Product" vs.
Alternatives)
The following table objectively compares the optimized UHPLC method against common

alternatives.

Feature
Method A: UHPLC-

DAD (Proposed)

Method B: UV-Vis

Spectrophotometry

Method C: HPTLC

(High-Performance

TLC)

Specificity
High (Resolves

structural isomers)

Low (Total color only;

prone to matrix

interference)

Medium (Separates

spots, but

quantification is less

precise)

LOD (Sensitivity)
~0.05 µg/mL (Trace

analysis capable)

~1.0 µg/mL (Bulk

analysis only)

~0.5 µg/mL

(Screening only)

Throughput
High (5-7 min run

time)

Very High (Instant

reading)

Low (Requires plate

development/drying)

Regulatory Fit
Excellent (ICH Q2

Compliant)

Poor (Lacks specificity

for impurities)

Moderate (Accepted

for ID, rarely for

quantification)

Cost per Sample Moderate Low Moderate

Expert Insight: While UV-Vis is cheaper, it cannot validate purity. If your sample contains

degradation products (common in azo dyes under light exposure), UV-Vis will sum the

absorbance of all red species, yielding a falsely high concentration. UHPLC is the only

defensible choice for stability-indicating assays.

Part 3: Validated Experimental Protocol
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This protocol is designed to be self-validating, meaning the system suitability steps ensure the

data is reliable before you even analyze samples.

Reagents & Materials
Analyte: Disperse Red 129 Standard (CAS 12236-23-6), >98% purity.

Solvents: Acetonitrile (ACN), Methanol (MeOH) – HPLC Grade.

Water: Milli-Q (18.2 MΩ·cm).

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 100mm x 2.1mm, 1.8 µm).

Why? Azo dyes are hydrophobic; a sub-2-micron C18 column ensures sharp peaks and fast

elution.

Chromatographic Conditions
System: UHPLC with DAD (or MS/MS for trace residues).

Mobile Phase A: 0.1% Formic Acid in Water.[1]

Mobile Phase B: Acetonitrile (ACN).

Flow Rate: 0.4 mL/min.

Column Temp: 40°C (Improves mass transfer for bulky azo molecules).

Detection:

Primary: 500 nm (Visible max).

Reference: 360 nm (bandwidth 100 nm).

Gradient Profile:

0.0 min: 50% B

5.0 min: 95% B (Force elution of hydrophobic dye)
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6.0 min: 95% B

6.1 min: 50% B (Re-equilibration)

Sample Preparation (The Critical Step)
Disperse dyes are insoluble in water. Direct aqueous injection will precipitate the dye and clog

the column.

Weigh: 10 mg sample into a 50 mL volumetric flask.

Dissolve: Add 20 mL Tetrahydrofuran (THF) or DMF. Sonicate for 10 mins. Note: THF is

required to break down polymeric matrices if analyzing plastics.

Dilute: Bring to volume with Acetonitrile.

Filter: 0.22 µm PTFE filter (Do not use Nylon; azo dyes can bind to it).

Part 4: Validation Parameters (ICH Q2(R2)
Guidelines)
To ensure this method is "fit for purpose," the following parameters must be verified.

A. Specificity
Protocol: Inject a "Blank" (solvent only) and a "Placebo" (matrix without dye). Compare with

the Standard.

Acceptance Criteria: No interfering peaks at the retention time of Disperse Red 129 (~3.5

min). Resolution (

) between DR 129 and nearest impurity > 1.5.

B. Linearity
Protocol: Prepare 5 concentrations: 1, 5, 10, 20, 50 µg/mL.

Acceptance Criteria: Correlation coefficient (
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)

.

C. Accuracy (Recovery)
Protocol: Spike known amounts of DR 129 into the sample matrix at 80%, 100%, and 120%

levels.

Acceptance Criteria: Recovery between 95.0% – 105.0%.

D. Precision (Repeatability)
Protocol: 6 injections of the 100% standard.

Acceptance Criteria: RSD < 2.0% for peak area.

Part 5: Visualization of Workflows
Workflow Diagram: Analytical Lifecycle
This diagram illustrates the logical flow from sample intake to validated result.
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Caption: Step-by-step analytical lifecycle for Disperse Red 129, from extraction to regulatory

reporting.

Decision Matrix: Method Selection
When should you use UHPLC vs. UV-Vis?
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What is the Analytical Goal?

Purity / Impurity
Profiling

Total Color Strength
(Dye Bath)

Trace Residue
(Wastewater/Safety)

USE: UHPLC-DAD
(Specificity Required)

USE: UV-Vis
(Cost/Speed Priority)

USE: LC-MS/MS
(Sensitivity Priority)

Click to download full resolution via product page

Caption: Decision tree for selecting the appropriate analytical technique based on data

requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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